Tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C15H18BrN3O2/c1-15(2,3)21-14(20)19-7-10(8-19)13-12-6-11(16)4-5-18(12)9-17-13/h4-6,9-10H,7-8H2,1-3H3
• InChI Key: UJJGJWFQCMAYRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=C3C=C(C=CN3C=N2)Br
• Molecular Formula: C15H18BrN3O2
• Molecular Weight: 352.23 g/mol

Description

Tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 1330765-09-7. It has a molecular weight of 352.23. The compound is light-red to brown solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H18BrN3O2/c1-15(2,3)21-14(20)18-6-10(7-18)13-12-5-4-11(16)8-19(12)9-17-13/h4-5,8-10H,6-7H2,1-3H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 352.23. It is a light-red to brown solid.

Scientific Research Applications

Chemical Reactivity and Synthesis

Tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate and related compounds have been a subject of various studies focusing on their reactivity and potential applications in synthesis. The compound's azetidine and aziridine moieties, for instance, were found to react efficiently with nitriles and carbonyl substrates, generating products like imidazoline, oxazolidine, and tetrahydropyrimidine. Additionally, these moieties can rearrange to pyrrolidine structures, showcasing the compound's versatility in chemical transformations (Yadav & Sriramurthy, 2005).

Biomedical Applications

In the realm of medicinal chemistry, compounds structurally related to tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate have been explored for their therapeutic potential. For instance, benzimidazole derivatives, which share some structural features with the compound , were investigated as potent and orally bioavailable renin inhibitors. These compounds were optimized for improved pharmacokinetic profiles while maintaining inhibitory activity against renin, showcasing their potential in treating conditions like hypertension (Tokuhara et al., 2018).

Innovative Synthetic Methods

Novel synthetic methods involving related compounds have been developed, such as the ionic liquid-promoted synthesis of 3-aminoimidazo[1,2-a]pyridines, demonstrating the compound's utility in facilitating efficient and eco-friendly synthetic routes (Shaabani, Soleimani, & Maleki, 2006).

Structure-Activity Relationship Studies

In-depth structure-activity relationship studies involving related compounds like 2-aminopyrimidines have been conducted, providing insights into the optimization of compounds for potential therapeutic applications. These studies have led to the discovery of compounds with significant in vitro and in vivo activities, shedding light on the biological relevance of the chemical frameworks similar to tert-butyl 3-(7-bromoimidazo[1,5-a]pyridin-1-yl)azetidine-1-carboxylate (Altenbach et al., 2008).